Cas no 100516-92-5 (6,7-Pteridinedione,2-amino-5,8-dihydro-)

• Product Name: 6,7-Pteridinedione,2-amino-5,8-dihydro-
• CAS No: 100516-92-5
• MF: C₆H₅N₅O₂
• MW: 179.136199712753
• CID: 124139
• PubChem ID: 53406528
• Update Time: 2025-04-18

6,7-Pteridinedione,2-amino-5,8-dihydro- Chemical and Physical Properties

Names and Identifiers

• 6,7-Pteridinedione,2-amino-5,8-dihydro-
• 2-AMINO-5,8-DIHYDROPTERIDINE-6,7-DIONE
• 6,7-Pteridinediol,2-amino-(6CI)
• 2-Amino-5,8-dihydro-pteridin-6,7-dion
• 2-amino-5,8-dihydro-pteridine-6,7-dione
• ACMC-20m3kp
• AG-D-05812
• CTK3J9034
• 100516-92-5
• DTXSID50695708

• Inchi： 1S/C6H5N5O2/c7-6-8-1-2-3(11-6)10-5(13)4(12)9-2/h1H,(H,9,12)(H3,7,8,10,11,13)
• InChI Key： XXIQXXDRQFNUGO-UHFFFAOYSA-N
• SMILES： O=C1C(NC2=C(C=NC(N)=N2)N1)=O

Computed Properties

• Exact Mass: 179.044
• Monoisotopic Mass: 179.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 110Ų

Experimental Properties

• PSA: 117.52000
• LogP: -0.83020